Cas no 2138434-85-0 (8-Methoxy-2-(propan-2-yl)quinolin-3-ol)

• Product Name: 8-Methoxy-2-(propan-2-yl)quinolin-3-ol
• CAS No: 2138434-85-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6362564
• PubChem ID: 165467707
• Update Time: 2025-06-28

8-Methoxy-2-(propan-2-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-2-(propan-2-yl)quinolin-3-ol
• 2138434-85-0
• EN300-801345
• 8-Methoxy-2-(propan-2-yl)quinolin-3-ol

• Inchi： 1S/C13H15NO2/c1-8(2)12-10(15)7-9-5-4-6-11(16-3)13(9)14-12/h4-8,15H,1-3H3
• InChI Key： ZYINUKZQJCEIAW-UHFFFAOYSA-N
• SMILES： OC1=CC2C=CC=C(C=2N=C1C(C)C)OC

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.4Ų

Additional information on 8-Methoxy-2-(propan-2-yl)quinolin-3-ol

Professional Introduction to 8-Methoxy-2-(propan-2-yl)quinolin-3-ol (CAS No. 2138434-85-0)

8-Methoxy-2-(propan-2-yl)quinolin-3-ol, identified by its Chemical Abstracts Service (CAS) number CAS No. 2138434-85-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the quinoline family, a class of nitrogen-containing organic compounds that have been extensively studied for their diverse biological activities and potential therapeutic applications.

The structural framework of 8-Methoxy-2-(propan-2-yl)quinolin-3-ol consists of a quinoline core substituted with a methoxy group at the 8-position and an isopropyl group at the 2-position. The presence of these functional groups not only influences the electronic properties of the molecule but also contributes to its unique chemical reactivity and biological interactions. The methoxy group, in particular, is known to enhance solubility and metabolic stability, while the isopropyl group can influence binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced pharmacological properties. 8-Methoxy-2-(propan-2-yl)quinolin-3-ol has emerged as a promising candidate in this context due to its structural features that mimic natural products with known bioactivities. Specifically, quinoline derivatives have been investigated for their potential roles in treating infectious diseases, cancer, and neurological disorders.

One of the most compelling aspects of 8-Methoxy-2-(propan-2-yl)quinolin-3-ol is its ability to modulate various biological pathways. Studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in disease progression. For instance, preliminary in vitro studies suggest that it may interfere with the activity of kinases and other signaling molecules involved in cancer cell proliferation. Additionally, its structural similarity to known antimalarial agents has prompted investigations into its potential as a lead compound for developing new treatments against parasitic infections.

The synthesis of 8-Methoxy-2-(propan-2-yl)quinolin-3-ol represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization, alkylation, and methylation, which are well-established protocols in the field. The use of advanced catalytic systems has further optimized the reaction conditions, leading to higher yields and purities of the final product. These advancements in synthetic methodology are crucial for facilitating further research and development efforts.

The pharmacokinetic profile of 8-Methoxy-2-(propan-2-yl)quinolin-3-ol is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential and safety profile. Preliminary pharmacokinetic studies indicate that it exhibits moderate solubility in both aqueous and lipid environments, suggesting potential for oral administration. Further studies are needed to fully characterize its metabolic pathways and excretion kinetics.

In conclusion, 8-Methoxy-2-(propan-2-yI)quinolin -3 -ol (CAS No. 2138434 -85 -0) represents a fascinating compound with significant promise in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.